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Welcome to our technical support center. This resource is designed for researchers, scientists,

and drug development professionals. Here you will find troubleshooting guides and frequently

asked questions (FAQs) to address specific issues you may encounter when adjusting the

Hydrophilic-Lipophilic Balance (HLB) value of an emulsifier system using Span 20.

Frequently Asked Questions (FAQs)
Q1: What is the HLB value of Span 20 and what type of emulsion does it favor?

Span 20 (Sorbitan Monolaurate) has an HLB value of 8.6.[1][2][3][4] This relatively low HLB

value indicates that it is a lipophilic (oil-loving) emulsifier.[1] Consequently, it is ideal for creating

water-in-oil (W/O) emulsions, where water droplets are dispersed within a continuous oil phase.

[1]

Q2: How can I calculate the overall HLB value of a mixed emulsifier system containing Span

20?

To achieve a desired HLB value for your emulsion, you will often need to blend Span 20 with a

more hydrophilic (water-loving) emulsifier. The HLB value of the blend can be calculated using

the following weighted average formula:[5][6]

HLBblend = (WA * HLBA) + (WB * HLBB)

Where:
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HLBblend is the HLB value of the emulsifier mixture.

WA is the weight fraction of emulsifier A (e.g., Span 20).

HLBA is the HLB value of emulsifier A.

WB is the weight fraction of emulsifier B (e.g., a high-HLB emulsifier).

HLBB is the HLB value of emulsifier B.

Q3: What are some common high-HLB emulsifiers that can be blended with Span 20?

A common practice is to blend Span series emulsifiers with Tween series emulsifiers

(Polysorbates).[7][8] For instance, to create an oil-in-water (O/W) emulsion, you could blend

Span 20 (HLB = 8.6) with a high-HLB emulsifier like Tween 20 (Polysorbate 20), which has an

HLB value of 16.7.[4][9]
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Problem Potential Cause Recommended Solution

Emulsion Instability (Phase

Separation)

The HLB value of your

emulsifier blend does not

match the required HLB of

your oil phase.[10][11]

Recalculate the required HLB

of your oil phase and adjust

the proportions of Span 20 and

the high-HLB emulsifier

accordingly.[10] It may be

necessary to experimentally

determine the optimal HLB for

your specific oil phase.[7][12]

Incorrect Emulsion Type (e.g.,

O/W instead of W/O)

The HLB of the emulsifier

system is too high, favoring the

formation of an O/W emulsion.

Increase the proportion of

Span 20 in your blend to lower

the overall HLB value.

Emulsifiers with low HLB

values (typically 3-6) favor

W/O emulsions.[1]

Flocculation or Coalescence

The concentration of the

emulsifier system may be

insufficient to adequately coat

the dispersed droplets.

Try incrementally increasing

the total concentration of your

emulsifier blend in the

formulation. A good starting

point is often 10-20% of the

weight of your oil phase for trial

emulsions.[8]

Creaming or Sedimentation

The viscosity of the continuous

phase may be too low,

allowing droplets to move and

separate under gravity.

Consider adding a thickening

agent or rheology modifier to

the continuous phase to

increase its viscosity and

hinder droplet movement.

Data Presentation: HLB Values of Common
Emulsifiers
For your convenience, the following table summarizes the HLB values of Span 20 and other

commonly used emulsifiers.
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Emulsifier Chemical Name HLB Value
Emulsion Type
Favored

Span 20 Sorbitan Monolaurate 8.6[1][2][3][4] Water-in-Oil (W/O)

Span 40
Sorbitan

Monopalmitate
6.7[4] Water-in-Oil (W/O)

Span 60
Sorbitan

Monostearate
4.7[4] Water-in-Oil (W/O)

Span 80 Sorbitan Monooleate 4.3[4] Water-in-Oil (W/O)

Tween 20 Polysorbate 20 16.7[4] Oil-in-Water (O/W)

Tween 40 Polysorbate 40 15.6[4] Oil-in-Water (O/W)

Tween 60 Polysorbate 60 14.9[4] Oil-in-Water (O/W)

Tween 80 Polysorbate 80 15.0[4] Oil-in-Water (O/W)

Experimental Protocol: Determining the Required
HLB of an Oil Phase
This protocol outlines a systematic approach to determine the optimal HLB value for

emulsifying a specific oil phase.

Objective: To identify the required HLB of an oil or oil blend for creating a stable emulsion.

Materials:

Your oil or oil blend.

Span 20 (or another low-HLB emulsifier).

A high-HLB emulsifier (e.g., Tween 20).

Distilled water.

Beakers, graduated cylinders, and a magnetic stirrer or homogenizer.
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Methodology:

Prepare a Series of Emulsifier Blends: Create a series of emulsifier blends with varying HLB

values. For example, you can prepare blends of Span 20 and Tween 20 to cover a range of

HLB values (e.g., from 9 to 16). Calculate the weight percentages of each emulsifier needed

for each desired HLB value.

Formulate Trial Emulsions: For each emulsifier blend, prepare a small batch of your desired

emulsion. A common starting point is to use 5-10% of the total emulsifier blend based on the

weight of the oil phase. Maintain a consistent oil-to-water ratio across all trial emulsions.

Emulsification Process:

Heat the oil phase (including the emulsifier blend) and the water phase separately to

approximately 70-75°C.

Slowly add the water phase to the oil phase while continuously mixing with a magnetic

stirrer or homogenizer.

Continue mixing for a set period (e.g., 5-10 minutes) to ensure thorough emulsification.

Allow the emulsions to cool to room temperature while stirring gently.

Evaluate Emulsion Stability: Observe the trial emulsions for signs of instability, such as

phase separation, creaming, or coalescence, over a period of time (e.g., 24 hours, 48 hours,

and one week).

Determine the Optimal HLB: The emulsifier blend that produces the most stable emulsion

corresponds to the required HLB of your oil phase.[12][13]
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Caption: Workflow for adjusting the HLB value of an emulsifier system.
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Caption: Logical relationship of the HLB system for creating a stable emulsion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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